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Compound of Interest

Compound Name: Dimethyl acid pyrophosphate

CAS No.: 68155-93-1

Cat. No.: B051747 Get Quote

Document Control:

Substance: Dimethyl Acid Pyrophosphate (CAS: 26644-00-8)[1][2][3]

Synonyms: Dimethyl dihydrogen diphosphate; P,P'-Dimethyl pyrophosphate.[1][4]

Primary Hazard Class: Corrosive (Category 1B), Acute Toxicity.[1]

Target Audience: Chemical Safety Officers, Synthetic Chemists, Process Engineers.

Executive Safety Directive
WARNING: Dimethyl Acid Pyrophosphate (DMAPP) is a potent electrophile and corrosive

agent.[1] Unlike inorganic pyrophosphates, this organic ester poses a dual threat: immediate

tissue corrosion (acidic functionality) and potential alkylation toxicity (methyl ester functionality).

[1]

Most commercially available forms are solutions (e.g., 50-60% in isobutanol), which introduces

a flammability hazard alongside corrosivity.[1]

Core Operational Rule: Never dispose of DMAPP directly into aqueous waste streams without

prior controlled deactivation.[1] The hydrolysis of pyrophosphate bonds is exothermic;

uncontrolled mixing with water can cause splattering of corrosive material.[1]
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Chemical Profile & Hazard Identification
To manage disposal effectively, one must understand the physicochemical behavior of the

substrate.

Parameter Specification Operational Implication

CAS Number 26644-00-8 Use for waste manifesting.[1]

Molecular Formula C₂H₈O₇P₂
High oxygen content; reactive

anhydride linkage.[1]

Physical State
Viscous Liquid (often in

solution)

Adheres to glass; difficult to

rinse.[1]

GHS Hazards

H314: Causes severe skin

burns.H301: Toxic if

swallowed.H317: May cause

allergic skin reaction.[1][4]

Full skin/eye isolation required.

[1][4]

Reactivity Water-Reactive (Hydrolysis)

Do not pour water into the

chemical.[1] Pour chemical

into water/ice.[1]

Deactivation Mechanism
Effective disposal relies on breaking the high-energy pyrophosphate bond (

) and hydrolyzing the methyl esters.[1]

The Chemistry of Deactivation: The goal is to convert the reactive pyrophosphate into

thermodynamically stable orthophosphates.

Hydrolysis: The pyrophosphate anhydride bond cleaves upon contact with water

(accelerated by base), yielding methyl phosphoric acid.[1]

Further Hydrolysis: Over time or with strong base, the methyl groups hydrolyze to release

methanol and phosphoric acid.[1]
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Neutralization: The resulting acidic species are neutralized to inorganic salts (Sodium

Phosphate).[1]

Reaction Pathway:

[1]

Step-by-Step Disposal Procedures
Scenario A: Routine Laboratory Waste (Small Scale < 500 mL)
Context: Disposal of residual reagent or reaction byproducts.

Protocol:

Preparation: Set up a 3-neck round-bottom flask in an ice bath. Equip with a magnetic stirrer

and a dropping funnel.[1]

Diluent: Add 10% Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution to the

flask. Volume should be 10x the volume of the DMAPP waste.[1]

Addition: Transfer the DMAPP waste to the dropping funnel.

Controlled Hydrolysis: Dropwise, add the DMAPP to the stirred caustic solution.

Critical Check: Monitor temperature.[1][5][6] Do not let the solution boil. The reaction is

exothermic.[1][5][6]

Completion: After addition is complete, allow the mixture to stir at room temperature for 2

hours to ensure complete hydrolysis of the anhydride bond.

Verification: Check pH. It should remain basic (pH > 10).[1] If acidic, add more base.[1]

Final Disposal: The resulting solution contains dilute methanol and phosphate salts.[1] Label

as "Basic Organic Aqueous Waste" and hand over to EHS for incineration.[1] Do not drain

dispose due to methanol content and local phosphate discharge regulations.[1]

Scenario B: Large Scale / Industrial Waste (> 1 Liter)
Context: Expired inventory or process waste.
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Protocol:

Do Not Treat On-Site: Large-scale exothermic hydrolysis presents a thermal runaway risk in

standard vessels.[1]

Segregation: Keep in original containers or HDPE waste drums. Ensure the container is

rated for corrosives.[1]

Labeling: Clearly mark as "Corrosive Liquid, Acidic, Organic, N.O.S. (Dimethyl Acid
Pyrophosphate)."[1][3][7][8][9]

Manifesting: Contact a licensed hazardous waste contractor.[1] The preferred disposal

method is High-Temperature Incineration with scrubber systems to capture phosphorus

pentoxide emissions.[1]

Scenario C: Spill Management
Context: Accidental release on the bench or floor.

Protocol:

Evacuate & Ventilate: Isolate the area (50 meters).[1] If the solvent is isobutanol, remove

ignition sources.

PPE: Wear a full-face respirator (acid gas cartridge), butyl rubber gloves, and a Tyvek suit.[1]

Containment: Dike the spill with dry sand or non-combustible absorbent (Vermiculite).[1] Do

not use combustible materials like sawdust.[1]

Neutralization (In-situ): Sprinkle Sodium Carbonate (Soda Ash) or Calcium Carbonate

liberally over the spill.[1]

Caution: This will generate CO₂ gas and heat.[1]

Cleanup: Once the fizzing stops, scoop the slurry into a hazardous waste pail. Wipe the

surface with a dilute soap/water solution.[1][4]

Decision Logic & Workflow (Visualization)
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The following diagram outlines the decision-making process for DMAPP waste streams,

ensuring no step is skipped.

Waste Identification:
Dimethyl Acid Pyrophosphate

Determine State/Volume

Accidental Spill

Uncontrolled Release

Lab Scale (< 500mL)

Routine Waste

Industrial/Bulk (> 1L)

Bulk Inventory

1. Evacuate & Ventilate
2. Dike with Vermiculite

Controlled Hydrolysis
(Ice Bath + 10% NaOH)

Segregate in HDPE Drums
Label: Corrosive/Flammable

Neutralize with Soda Ash
(CO2 Evolution)

External Incineration
(Licensed Contractor)

Scoop to Pail

Check pH > 10
Stir 2 Hours

Basic Organic Aqueous Waste
(To EHS)

Click to download full resolution via product page

Figure 1: Decision matrix for the safe handling and disposal of Dimethyl Acid Pyrophosphate,

distinguishing between spill response, lab-scale deactivation, and bulk disposal.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b051747?utm_src=pdf-body-img
https://www.benchchem.com/product/b051747?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-acid-pyrophosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 97004, Dimethyl acid pyrophosphate. Retrieved February 13, 2026, from [Link][1][2]

Organic Syntheses.Handling and Disposal of Hazardous Chemicals (Organophosphates).

Retrieved February 13, 2026, from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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